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Compound of Interest

4-Bromo-3,5-dihydroxybenzoic
Compound Name: o
aci

Cat. No.: B126820

For Immediate Reference: Proper disposal of 4-Bromo-3,5-dihydroxybenzoic acid is critical
to ensure laboratory safety and environmental protection. This substance is classified as
hazardous waste and must be handled accordingly. The primary disposal route is through an
approved waste disposal plant.

This guide provides detailed procedures for the safe handling and disposal of 4-Bromo-3,5-
dihydroxybenzoic acid, designed for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential to minimize risks and ensure regulatory
compliance.

Hazard Identification and Safety Summary

4-Bromo-3,5-dihydroxybenzoic acid presents several health hazards.[1] It is harmful if
swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye irritation,
and may cause respiratory irritation.[1] The table below summarizes the key hazard
information.
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Hazard Category Hazard Statement GHS Code
Acute Toxicity, Oral Harmful if swallowed H302
Acute Toxicity, Dermal Harmful in contact with skin H312
Skin Irritation Causes skin irritation H315
Eye Irritation Causes serious eye irritation H319
Acute Toxicity, Inhalation Harmful if inhaled H332

Specific Target Organ Toxicity May cause respiratory irritation ~ H335

Personal Protective Equipment (PPE) for Disposal

Before handling 4-Bromo-3,5-dihydroxybenzoic acid for disposal, ensure the following
personal protective equipment is worn:

e Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.

o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.[2]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[3]

o Respiratory Protection: In case of insufficient ventilation, wear a dust mask or respirator.[3]

Step-by-Step Disposal Protocol

The disposal of 4-Bromo-3,5-dihydroxybenzoic acid must be conducted in a manner that
ensures the safety of laboratory personnel and prevents environmental contamination.

1. Waste Collection and Storage:

» Container: Leave the chemical in its original container if possible. If not, use a clean, dry,
sealable, and properly labeled container.[3] Do not mix with other waste.
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e Labeling: Clearly label the waste container with the chemical name ("4-Bromo-3,5-
dihydroxybenzoic acid") and appropriate hazard symbols.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as oxidizing agents.[2][3] The container should be kept tightly
closed.[1][2][3][4][5] Store in a locked-up location if required.[2][3][5]

2. Spill Management:

In the event of a spill, follow these procedures:

¢ Immediate Actions: Evacuate the area if necessary. Ensure adequate ventilation.
o Containment: Prevent the spill from entering drains or water courses.[3]

o Clean-up:

o For dry spills, use dry clean-up procedures to avoid generating dust.[3] Sweep or shovel
the material into a suitable container for disposal.[2][3][4]

o Avoid breathing dust by wearing respiratory protection.[3]
« Decontamination: Wash the affected area thoroughly with soap and water.[3]
3. Final Disposal:

o Regulatory Compliance: All waste material must be disposed of in accordance with local,
national, and European regulations for hazardous waste.[1]

e Engage a Licensed Waste Disposal Company: Contact a certified hazardous waste disposal
company to collect and manage the disposal of 4-Bromo-3,5-dihydroxybenzoic acid.
Provide them with the Safety Data Sheet (SDS) to ensure proper handling and transport.

o Documentation: Maintain records of the disposal process, including the name of the disposal
company, date of collection, and amount of waste disposed of, as required by your institution
and local regulations.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-3,5-dihydroxybenzoic acid.
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Caption: Disposal workflow for 4-Bromo-3,5-dihydroxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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